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Compound of Interest

Compound Name: Brilaroxazine hydrochloride

Cat. No.: B610569 Get Quote

This document provides essential safety and logistical information for the handling of

Brilaroxazine hydrochloride (also known as RP5063 or oxaripiprazole), an investigational

atypical antipsychotic.[1] All laboratory personnel, including researchers, scientists, and drug

development professionals, must adhere to these guidelines to ensure a safe working

environment. Brilaroxazine hydrochloride is classified as harmful if swallowed and very toxic

to aquatic life with long-lasting effects; therefore, strict adherence to these safety protocols is

critical to mitigate risks of accidental exposure and environmental contamination.[1]

Personal Protective Equipment (PPE)
A comprehensive risk assessment mandates the use of the following personal protective

equipment when handling Brilaroxazine hydrochloride to ensure maximum protection.[1]
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PPE Category Item Specifications

Eye Protection Safety Goggles

Must be equipped with side-

shields to protect against

splashes.[1]

Hand Protection Protective Gloves

Chemically resistant,

disposable gloves are

required.[1]

Body Protection Impervious Clothing

A lab coat or gown made of a

material resistant to chemical

penetration.[1]

Respiratory Protection Suitable Respirator

A NIOSH-certified N95 or N100

respirator is recommended

when handling the powder

form or if there is a risk of

aerosol generation.[1]

Data derived from the Brilaroxazine Safety Data Sheet.[1]

It is important to note that one Safety Data Sheet reviewed classifies Brilaroxazine as not a

hazardous substance or mixture.[2] However, given the potential for harm, it is best practice to

adhere to the more stringent safety precautions outlined in this guide.

Operational Plan: Safe Handling, Storage, and
Disposal
Engineering Controls:

Ventilation: All work with Brilaroxazine hydrochloride powder or solutions should be

conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Safety Stations: Ensure easy access to safety showers and eyewash stations.[1]

Handling Procedures:
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Avoid all direct contact with the compound.[1]

Prevent inhalation of dust or aerosols.[1]

Avoid contact with skin and eyes.[1]

Practice good laboratory hygiene: wash hands thoroughly with soap and water after

handling.[1]

Do not eat, drink, or smoke in areas where the compound is used.[1]

Storage:

Container: Keep the container tightly sealed.[1]

Temperature: Store the powdered form at -20°C and solutions in solvent at -80°C.[1]

Environment: Store in a cool, well-ventilated area away from direct sunlight and sources of

ignition.[1]

Incompatibilities: Avoid storage with strong acids/alkalis and strong oxidizing/reducing

agents.[1]

Disposal Plan: Proper disposal of Brilaroxazine hydrochloride and any contaminated

materials is essential to prevent environmental harm.[1] All disposal methods must comply with

federal, state, and local regulations for hazardous waste. Contact a licensed professional waste

disposal service to dispose of this material.

Emergency Procedures: Accidental Exposure
Immediate action is crucial in the event of an accidental exposure.[1]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

separating eyelids with fingers.[1][2] Remove contact lenses if present and easy to do.[1]

Seek prompt medical attention.[1][2]

Skin Contact: Thoroughly rinse the affected skin with plenty of water.[1][2] Remove

contaminated clothing and shoes.[1][2] Seek medical attention.[1]
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Inhalation: Move the individual to a fresh air environment immediately.[1][2] If breathing is

difficult, provide respiratory support.[2] Seek medical attention.[1]

Ingestion: If swallowed, call a poison control center or doctor immediately for treatment

advice.[1] Rinse mouth with water.[1][2] Do NOT induce vomiting.[2]

Chemical Spill Workflow
The following diagram outlines the procedural steps for responding to a Brilaroxazine
hydrochloride spill.
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Immediate Response
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Click to download full resolution via product page

Caption: Workflow for a chemical spill response.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b610569?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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